4-(1-methyl-1H-pyrazol-5-yl)azepane dihydrochloride
Overview
Description
4-(1-methyl-1H-pyrazol-5-yl)azepane dihydrochloride is a synthetic compound that is used in a variety of scientific and medical applications. It is a member of the pyrazole family, which is a group of heterocyclic organic compounds that contain a five-membered ring structure. This compound is an important compound in the field of drug development, as it is a key intermediate in the synthesis of a number of drugs, and it is also used in the study of biochemical and physiological processes.
Scientific Research Applications
4-(1-methyl-1H-pyrazol-5-yl)azepane dihydrochloride is widely used in scientific research. It has been used in the study of various biochemical and physiological processes, including the regulation of gene expression, the regulation of cell proliferation, and the regulation of enzyme activity. Additionally, this compound has been used in the development of new drugs and drug delivery systems, as it is a key intermediate in the synthesis of a number of drugs.
Mechanism of Action
4-(1-methyl-1H-pyrazol-5-yl)azepane dihydrochloride is believed to act as a modulator of gene expression. Specifically, it is believed to interact with DNA-binding proteins, such as transcription factors, and to inhibit the binding of these proteins to DNA. This inhibition of protein-DNA binding leads to the downregulation of gene expression, which in turn leads to the regulation of cell proliferation, enzyme activity, and other biochemical and physiological processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to inhibit the growth of cancer cells and to reduce inflammation. Additionally, it has been shown to have anti-fungal and anti-bacterial properties. Furthermore, it has been shown to have neuroprotective effects, as it has been shown to protect neurons from oxidative stress.
Advantages and Limitations for Lab Experiments
4-(1-methyl-1H-pyrazol-5-yl)azepane dihydrochloride has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively stable and easy to synthesize. Additionally, it is a relatively non-toxic compound, so it is safe to use in laboratory experiments. However, one limitation is that it is a relatively expensive compound, so it may not be suitable for large-scale experiments.
Future Directions
There are a number of potential future directions for the use of 4-(1-methyl-1H-pyrazol-5-yl)azepane dihydrochloride. One potential direction is the development of new drugs and drug delivery systems using this compound as a key intermediate. Additionally, this compound could be used to study the regulation of gene expression and the regulation of cell proliferation and enzyme activity. Furthermore, this compound could be used in the development of new therapeutic agents for the treatment of cancer, inflammation, and other diseases. Finally, this compound could be used to study the neuroprotective effects of compounds and to develop new treatments for neurodegenerative diseases.
Synthesis Methods
4-(1-methyl-1H-pyrazol-5-yl)azepane dihydrochloride can be synthesized through a two-step process. The first step involves the reaction of 1-methyl-1H-pyrazole with ethyl bromoacetate in the presence of sodium hydroxide. This reaction produces a compound called 1-methyl-1H-pyrazole-5-yl ethyl bromoacetate. The second step involves the reaction of 1-methyl-1H-pyrazole-5-yl ethyl bromoacetate with sodium azide in the presence of sodium hydroxide. This reaction produces 4-(1-methyl-1H-pyrazol-5-yl)azepane, which is then converted to this compound by the addition of hydrochloric acid.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(1-methyl-1H-pyrazol-5-yl)azepane dihydrochloride involves the reaction of 1-methyl-1H-pyrazole with 1,6-dibromohexane followed by reduction of the resulting intermediate with sodium borohydride. The resulting amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "1-methyl-1H-pyrazole", "1,6-dibromohexane", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 1-methyl-1H-pyrazole is reacted with 1,6-dibromohexane in the presence of a base such as potassium carbonate to form the intermediate 4-(1-methyl-1H-pyrazol-5-yl)hexane.", "Step 2: The intermediate is then reduced with sodium borohydride in a solvent such as ethanol to form the corresponding amine, 4-(1-methyl-1H-pyrazol-5-yl)hexanamine.", "Step 3: The amine is then reacted with hydrochloric acid to form the dihydrochloride salt of 4-(1-methyl-1H-pyrazol-5-yl)azepane." ] } | |
| 2094924-97-5 | |
Molecular Formula |
C10H19Cl2N3 |
Molecular Weight |
252.2 |
Purity |
0 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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